Cas no 36991-41-0 (3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl-)

• Product Name: 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl-
• CAS No: 36991-41-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 1480718
• PubChem ID: 10488398
• Update Time: 2025-04-23

3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl-
• 6-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylic acid
• 6-Methyl-4-oxo-1,4-dihydrocinnoline-3-carboxylicacid
• 6-Methyl-4-oxo-1,4-dihydro-cinnoline-3-carboxylic acid
• 36991-41-0
• 6-methyl-4-oxo-1H-cinnoline-3-carboxylic Acid
• A923605

• Inchi： 1S/C10H8N2O3/c1-5-2-3-7-6(4-5)9(13)8(10(14)15)12-11-7/h2-4H,1H3,(H,11,13)(H,14,15)
• InChI Key： YGYZHVHLBVRBRW-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NNC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 83.31

Additional information on 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl-

3-Cinnolinecarboxylic Acid, 4-Hydroxy-6-Methyl-: A Comprehensive Overview

Cinnoline derivatives have gained significant attention in the field of biomedical research due to their diverse pharmacological properties. Among these, 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl- stands out as a compound with potential applications in drug discovery and therapeutic development. This molecule belongs to the class of quinolines, which are known for their ability to interact with various biological targets, including enzymes, receptors, and DNA.

The structure of 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl- features a cinnoline ring substituted at the 3-position with a carboxylic acid group (-COOH), and additional substituents at positions 4 (hydroxyl -OH) and 6 (methyl -CH3). This specific substitution pattern contributes to its unique chemical properties and biological activity. Recent studies have highlighted the importance of cinnoline derivatives in antioxidant, anti-inflammatory, and antimicrobial applications.

Research into 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl- has focused on its potential as a bioactive compound. For instance, in vitro experiments have demonstrated its ability to scavenge free radicals, indicating strong antioxidant activity. This property is particularly valuable in the context of diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, this compound has shown promise in anti-inflammatory applications. Inflammation is a key component of many chronic diseases, including arthritis, cancer, and diabetes. Preclinical studies suggest that 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl- may modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing the production of pro-inflammatory mediators.

Another area of interest is its antimicrobial potential. With the rise of antibiotic resistance, there is an urgent need for new compounds that can effectively combat bacterial and fungal infections. Studies have indicated that 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl- exhibits significant activity against a range of pathogens, including *Staphylococcus aureus* and *Candida albicans*. This makes it a promising candidate for the development of novel antimicrobial agents.

Recent advancements in drug delivery systems have also explored the use of cinnoline derivatives like 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl-. Researchers are investigating methods to enhance the bioavailability and stability of this compound, such as encapsulation in nanoparticles or incorporation into liposomal formulations. These strategies aim to improve its pharmacokinetics and maximize therapeutic efficacy.

Additionally, there is growing interest in the synthesis and modification of cinnolinecarboxylic acids. Chemists have been exploring various synthetic routes to optimize the production of 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl-, including catalytic asymmetric synthesis and green chemistry approaches. These efforts are driven by the need to produce compounds that are not only effective but also environmentally sustainable.

Finally, the study of cinnoline derivatives extends into their potential applications in oncology and neuroscience. Emerging evidence suggests that 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl- may have anti-cancer properties by inducing apoptosis in cancer cells or inhibiting tumor growth. Similarly, its effects on neuronal cells are being explored for potential applications in treating neurodegenerative disorders.

In conclusion, 3-Cinnolinecarboxylic acid, 4-hydroxy-6-methyl- is a compound of significant interest in the biomedical field. Its unique structure and diverse biological activities make it a valuable candidate for further research and development. As scientists continue to unravel its mechanisms of action and optimize its therapeutic potential, this molecule holds promise for addressing some of the most pressing challenges in modern medicine.